Cas no 1267073-82-4 (2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one
• CAS No: 1267073-82-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6377467
• PubChem ID: 82112507
• Update Time: 2025-06-08

2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one
• EN300-1850103
• 1267073-82-4

• Inchi： 1S/C12H14N2O/c1-8-12(11(15)7-13)9-5-3-4-6-10(9)14(8)2/h3-6H,7,13H2,1-2H3
• InChI Key： GSSWACZXWXMSMS-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one

Comprehensive Overview of 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one (CAS No. 1267073-82-4)

2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one, with the CAS number 1267073-82-4, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The presence of both an amino group and a ketone functionality in its molecular structure makes it a valuable intermediate in pharmaceutical and agrochemical research.

In the context of current scientific trends, researchers are increasingly focusing on indole-based compounds for their role in drug discovery and development. The 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one structure is particularly intriguing due to its potential as a building block for neuroactive agents and anti-inflammatory drugs. Recent studies have highlighted the importance of such compounds in addressing neurological disorders and chronic inflammation, which are among the most searched health topics in 2023.

The synthesis of 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one typically involves multi-step organic reactions, including alkylation, amination, and ketone formation. Its molecular weight and solubility profile make it suitable for various experimental conditions, a feature often queried in academic and industrial forums. The compound's stability under ambient conditions is another frequently discussed aspect, as it ensures ease of handling and storage.

From an industrial perspective, CAS 1267073-82-4 is often explored for its potential in material science applications. Its aromatic indole core contributes to its ability to interact with polymers and other organic matrices, making it a candidate for advanced coating technologies and electronic materials. These applications align with the growing demand for sustainable and high-performance materials, a hot topic in engineering and environmental science circles.

Analytical characterization of 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one is typically performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are critical for verifying the compound's purity and structure, which are essential for its intended applications. Researchers often search for HPLC methods for indole derivatives or NMR data interpretation, reflecting the technical queries associated with this compound.

In the realm of green chemistry, there is increasing interest in optimizing the synthesis of 1267073-82-4 to reduce environmental impact. This includes exploring catalytic methods and solvent-free reactions, topics that resonate with the global push toward sustainable practices. The compound's potential for biodegradability is another area of active investigation, as industries seek eco-friendly alternatives.

Looking ahead, 2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-one is poised to play a pivotal role in interdisciplinary research. Its applications span medicinal chemistry, materials science, and environmental technology, making it a versatile subject of study. As scientific databases and AI-driven platforms continue to evolve, the demand for detailed information on such specialty chemicals is expected to grow, further underscoring the importance of comprehensive and accessible resources.